Cas no 129835-18-3 (Adenosine, 2'-deoxy-5'-O-[(1,1-dimethylethyl)diphenylsilyl]-)

• Product Name: Adenosine, 2'-deoxy-5'-O-[(1,1-dimethylethyl)diphenylsilyl]-
• CAS No: 129835-18-3
• MF: C₂₆H₃₁N₅O₃Si
• MW: 489.641546487808
• CID: 1228620
• PubChem ID: 11070994
• Update Time: 2025-04-20

Adenosine, 2'-deoxy-5'-O-[(1,1-dimethylethyl)diphenylsilyl]- Chemical and Physical Properties

Names and Identifiers

• Adenosine, 2'-deoxy-5'-O-[(1,1-dimethylethyl)diphenylsilyl]-
• 2'-deoxy-5'-O-tert-butyldiphenylsilyl-2'-deoxyadenosine
• 129835-18-3
• SCHEMBL7623380
• (2R,3S,5R)-5-(6-Amino-9H-purin-9-yl)-2-(((tert-butyldiphenylsilyl)oxy)methyl)tetrahydrofuran-3-ol

• Inchi： 1S/C26H31N5O3Si/c1-26(2,3)35(18-10-6-4-7-11-18,19-12-8-5-9-13-19)33-15-21-20(32)14-22(34-21)31-17-30-23-24(27)28-16-29-25(23)31/h4-13,16-17,20-22,32H,14-15H2,1-3H3,(H2,27,28,29)/t20-,21+,22+/m0/s1
• InChI Key： LXEXLEJMTPMTAW-BHDDXSALSA-N
• SMILES： [Si](C1C=CC=CC=1)(C1C=CC=CC=1)(C(C)(C)C)OC[C@@H]1[C@H](C[C@H](N2C=NC3C(N)=NC=NC2=3)O1)O

Computed Properties

• Exact Mass: 489.21983
• Monoisotopic Mass: 489.21961640g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 679
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 108Ų

Experimental Properties

• PSA: 108.31